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Compound of Interest

Compound Name: Autocamtide 2, amide

Cat. No.: B15617202

An In-Depth Technical Guide to Autocamtide 2, Amide

This guide provides a detailed overview of Autocamtide 2, amide, a key synthetic peptide
substrate utilized in the study of Calcium/Calmodulin-Stimulated Protein Kinase (CaMK)
signaling pathways. It is intended for researchers, scientists, and professionals involved in drug
development and cellular signaling research.

Core Peptide Sequence and Structure

Autocamtide 2 is a highly selective substrate for the Ca2+/calmodulin-dependent protein kinase
(CaMK) family.[1] The "amide" designation in "Autocamtide 2, amide" indicates the
modification of the C-terminal carboxyl group to a carboxamide. This modification can increase
the peptide's stability and alter its interaction with target enzymes.

The core amino acid sequence of Autocamtide 2 is presented below.

Table 1: Amino Acid Sequence of Autocamtide 2

Representation Sequence

One-Letter Code KKALRRQETVDAL[2]

H-Lys-Lys-Ala-Leu-Arg-Arg-GIn-Glu-Thr-Val-
Asp-Ala-Leu-OH[2]

Three-Letter Code
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Note: For Autocamtide 2, amide, the C-terminal hydroxyl group (-OH) is replaced by an amide
group (-NH2).

Physicochemical and Biological Properties

Autocamtide 2 is a synthetic peptide derived from the autophosphorylation site of CaMKII. Its
specificity makes it an invaluable tool for dissecting the activity of this and related kinases.

Table 2: Key Properties of Autocamtide 2

Property Value Reference
Molecular Weight 1527.79 g/mol [2]
Molecular Formula Ces5H118N22020 [2]

) ) Substrate for CaMK family
Primary Function [31[4]
assays

Protein Kinases and
Research Area [2]
Phosphatases

Experimental Applications and Protocols

Autocamtide 2, amide is predominantly used as a substrate in in vitro kinase assays to
measure the enzymatic activity of CaMKIl and other members of the CaMK family. Below is a
generalized protocol for a typical CaMKII activity assay.

Generalized CaMKII Kinase Assay Protocol

This protocol outlines the fundamental steps for measuring CaMKII activity using Autocamtide
2, amide as a substrate.

+ Reaction Buffer Preparation: Prepare a kinase reaction buffer typically containing HEPES,
MgClz, ATP (often radiolabeled with 32P for detection), and Calmodulin.

o Enzyme Activation: Activate CaMKII by adding CaCl: to the reaction mixture to facilitate the
calcium-calmodulin binding.
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e |nitiation of Reaction: Add Autocamtide 2, amide to the reaction mixture to initiate the
phosphorylation reaction. A final concentration of 100 uM is often used.[4]

 Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a
specific duration (e.g., 10-30 minutes).

e Termination of Reaction: Stop the reaction by adding a quenching agent, such as a strong
acid (e.g., phosphoric acid) or a chelating agent (e.g., EDTA) to sequester Mg2* ions.

» Detection of Phosphorylation: Separate the phosphorylated peptide from the
unphosphorylated peptide and ATP. This is commonly achieved by spotting the reaction
mixture onto phosphocellulose paper, followed by washing steps.

» Quantification: Quantify the amount of incorporated phosphate, typically through scintillation
counting for radiolabeled ATP, to determine the kinase activity.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for a CaMKII kinase assay using
Autocamtide 2, amide.

Step1 Activate CaMKII Step 2 Add Substrate Step3 ibz Step 4 Stop Reaction Step5. Separate Products
(Add CaCl2) (Autocamtide 2, amide) (e.9.,Add EDTA) (e.g., Phosphocellulose Paper)

Click to download full resolution via product page
Caption: Workflow for a CaMKII kinase assay.

Signaling Pathway Context

Autocamtide 2 mimics the autophosphorylation site of CaMKII, a critical event in calcium
signaling pathways. The diagram below represents a simplified CaMKII activation pathway.
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Caption: Simplified CaMKII activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617202#what-is-the-amino-acid-sequence-of-
autocamtide-2-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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